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Compound of Interest

Compound Name: 4-(Bromomethyl)-5-phenyloxazole

Cat. No.: B1272746

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety protocols and logistical plans for the
handling and disposal of 4-(Bromomethyl)-5-phenyloxazole. The following guidance is based
on available safety data for the compound and best practices for handling structurally related
hazardous chemicals. Adherence to these procedures is critical for ensuring personnel safety
and minimizing environmental impact in the laboratory setting.

Quantitative Data Summary

The following table summarizes the known physical and chemical properties of 4-
(Bromomethyl)-5-phenyloxazole. Due to the limited availability of a comprehensive Safety
Data Sheet (SDS), some toxicological data are based on classifications for structurally similar
compounds and should be treated as indicative of potential hazards.
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Property Value

Chemical Formula C10HsBrNO

Molecular Weight 238.08 g/mol [1][2]

Appearance Not specified (likely a solid)

Melting Point 50-52 °C[3]

Boiling Point 351.8 °C at 760 mmHg|[3]

Acute Oral Toxicity Potential for Category 4 toxicity[4][5]

Skin Corrosion/Irritation Expected to cause skin irritation[4][6]
Serious Eye Damage/Irritation Expected to cause serious eye irritation[4][6]
Respiratory Irritation May cause respiratory irritation[4][6]

Experimental Protocols: Safe Handling and
Operational Plan

Strict adherence to the following step-by-step procedures is mandatory to minimize exposure
and ensure a controlled laboratory environment.

Preparation and Engineering Controls

» Risk Assessment: Before beginning any work, conduct a thorough risk assessment for the
planned experiment.

e Fume Hood: All handling of 4-(Bromomethyl)-5-phenyloxazole, including weighing and
transfers, must be performed in a certified chemical fume hood to prevent inhalation of dust
or vapors.[7]

o Ventilation: Ensure the laboratory is well-ventilated.

e Emergency Equipment: Confirm that a safety shower, eyewash station, and appropriate fire
extinguisher are readily accessible.
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o Spill Kit: Have a chemical spill kit rated for halogenated organic compounds available in the

immediate work area.

Personal Protective Equipment (PPE)

A comprehensive PPE regimen is required at all times when handling this compound.

Protection Level

Required PPE

When to Use

Standard Laboratory

Operations

Safety goggles with side
shields, flame-resistant lab
coat, nitrile or neoprene
gloves, long pants, and closed-

toe shoes.

For all procedures involving
the handling of 4-
(Bromomethyl)-5-

phenyloxazole.

Operations with Splash

Potential

Chemical splash goggles, face
shield, chemical-resistant
apron over lab coat, and

double-gloving.

When there is an increased
risk of splashing, such as
during heating, vortexing, or

transferring large volumes.

Emergency Situations (e.qg.,
Spills)

Full-face respirator with
appropriate cartridges for
organic vapors, chemical-
resistant suit, and heavy-duty
chemical-resistant gloves and

boots.

For responding to spills or
uncontrolled releases of the

compound.

Handling and Experimental Procedure

e Donning PPE: Put on all required PPE before entering the designated work area.

» Transferring the Chemical:

o Carefully open the container inside the chemical fume hood.

o Use a spatula or other appropriate tool to transfer the solid, minimizing the generation of

dust.

o For solutions, use a calibrated pipette or syringe.
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» Reaction Setup:

o Ensure all glassware is clean, dry, and properly secured.

o Add reagents slowly and in the correct order to control the reaction rate and temperature.
e Post-Reaction:

o Quench the reaction safely according to the specific protocol.

o Allow the reaction mixture to cool to room temperature before work-up.

Decontamination and Cleanup

» Wipe down the work surface in the fume hood with an appropriate solvent and then with
soap and water.

o Decontaminate all glassware that has come into contact with the chemical.
» Properly doff PPE, avoiding contact with potentially contaminated outer surfaces.

e Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan

Proper disposal of 4-(Bromomethyl)-5-phenyloxazole and associated waste is crucial to
prevent environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection

» Halogenated Organic Waste: 4-(Bromomethyl)-5-phenyloxazole is a halogenated organic
compound. All waste containing this chemical must be collected in a designated
"Halogenated Organic Waste" container.[8][9] Do not mix with non-halogenated waste.

¢ Waste Streams:

o Solid Waste: Collect unused chemical, contaminated weighing paper, gloves, and other
solid consumables in a clearly labeled, sealed, and compatible solid waste container.
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o Liquid Waste: Collect all solutions containing the compound in a separate, clearly labeled,
sealed, and compatible liquid waste container.

o Sharps: Any contaminated needles or blades must be disposed of in a designated sharps
container.

Waste Container Management

o Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full
chemical name "4-(Bromomethyl)-5-phenyloxazole," and the associated hazards (e.qg.,
Corrosive, Irritant).

o Storage: Store waste containers in a designated, well-ventilated, and secure area with
secondary containment to prevent spills. Keep containers tightly sealed when not in use.

» Disposal: Arrange for the disposal of hazardous waste through your institution's
Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal
contractor. Do not dispose of this chemical down the drain or in regular trash.[8]

Visual Workflow for Safe Handling

The following diagram outlines the logical workflow for safely handling 4-(Bromomethyl)-5-
phenyloxazole, from preparation to disposal.
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Caption: Logical workflow for the safe handling of 4-(Bromomethyl)-5-phenyloxazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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